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2-Amino-4-chloro-6-

methylpyrimidine

Cat. No.: B145687 Get Quote

Introduction

2-Amino-4-chloro-6-methylpyrimidine is a crucial building block in the synthesis of various

active pharmaceutical ingredients (APIs) and agrochemicals.[1] Accurate and reliable analytical

methods are therefore essential for quality control, ensuring the purity of the starting material

and the integrity of the final products. This application note outlines a robust HPLC method for

the determination of 2-Amino-4-chloro-6-methylpyrimidine.

Principle of the Method

The method employs reversed-phase high-performance liquid chromatography (RP-HPLC) with

UV detection. Separation is achieved on a C18 stationary phase based on the analyte's

hydrophobicity. The mobile phase consists of a mixture of an aqueous buffer and an organic

modifier. Isocratic elution is used to separate the analyte from potential impurities. For mass

spectrometry (MS) compatible applications, the phosphoric acid in the mobile phase can be

substituted with formic acid.[2]

Experimental Protocols

A detailed methodology for the HPLC analysis is provided below. This protocol is a

representative method and may require optimization for specific laboratory conditions and

instrumentation.
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Instrumentation and Materials

HPLC System: A system equipped with a pump, autosampler, column oven, and UV

detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Solvents: HPLC grade acetonitrile, methanol, and water.

Reagents: Phosphoric acid (or formic acid for MS compatibility).

Standard: 2-Amino-4-chloro-6-methylpyrimidine reference standard.

Chromatographic Conditions

Parameter Condition

Mobile Phase
Acetonitrile and Water with 0.1% Phosphoric

Acid (e.g., 50:50 v/v)

Column C18, 4.6 x 150 mm, 5 µm

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Detection UV at 254 nm

Injection Volume 10 µL

Run Time 10 minutes

Preparation of Solutions

Mobile Phase Preparation: Prepare a 0.1% phosphoric acid solution in water. Mix with

acetonitrile in the desired ratio (e.g., 50:50 v/v). Filter and degas the mobile phase before

use.

Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 2-Amino-4-chloro-6-
methylpyrimidine reference standard and transfer to a 100 mL volumetric flask. Dissolve in
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and dilute to volume with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to obtain concentrations in the desired range (e.g., 1-

100 µg/mL) for linearity studies.

Sample Preparation: Accurately weigh the sample containing 2-Amino-4-chloro-6-
methylpyrimidine, dissolve it in a suitable solvent (e.g., methanol), and dilute with the

mobile phase to a concentration within the calibration range. Filter the sample solution

through a 0.45 µm syringe filter before injection.

Data Presentation

The following tables summarize representative quantitative data that would be obtained during

the validation of this analytical method.

Table 1: System Suitability Parameters

Parameter Acceptance Criteria Representative Result

Tailing Factor (T) T ≤ 2.0 1.2

Theoretical Plates (N) N ≥ 2000 5500

Retention Time (RT) Approx. 4.5 min 4.62 min

Table 2: Method Validation Summary (Representative Data)
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Parameter Result

Linearity (Correlation Coefficient, r²) > 0.999

Range 1 - 100 µg/mL

Limit of Detection (LOD) 0.2 µg/mL

Limit of Quantitation (LOQ) 0.6 µg/mL

Accuracy (% Recovery) 98.0 - 102.0%

Precision (% RSD) < 2.0%
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Caption: Experimental workflow for the HPLC analysis of 2-Amino-4-chloro-6-
methylpyrimidine.
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Caption: Logical relationship of key components in the HPLC system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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